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Compound of Interest

Compound Name: 4-Bromobenzylamine

Cat. No.: B181089

An In-depth Technical Guide on the Physical Characteristics of (4-bromophenyl)methanamine

Introduction

(4-bromophenyl)methanamine, also known as 4-bromobenzylamine, is an organic compound
with the chemical formula C7HsBrN.[1][2] It is a substituted benzylamine and serves as a
valuable building block in organic synthesis, particularly in the development of pharmaceutical
and agrochemical compounds. This technical guide provides a comprehensive overview of the
core physical characteristics of (4-bromophenyl)methanamine, outlines standard experimental
protocols for their determination, and presents a logical workflow for its physical
characterization. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Core Physical and Chemical Properties

The fundamental physical and chemical properties of (4-bromophenyl)methanamine are
summarized in the table below. These parameters are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value Source(s)
Molecular Formula C7HsBrN [1112][3]
Molecular Weight 186.05 g/mol [1][2][3]14]
White to almost white solid;
Appearance Clear colorless to light yellow [1][5][6]
liquid
Melting Point 20°Cto25°C (112113151 71181
- ) 250 °C (at atmospheric
Boiling Point [1112]1[5]

pressure)

110-112 °C (at 30 mmHg)

(31718l

Density

1.473 g/mL to 1.481 g/cm? (at
20-25 °C)

[LIE2]E8107108]

Solubility in Water

Very soluble

[1]

Flash Point

>110 °C (>230 °F)

[317]81e]

pKa

8.85 + 0.10 (Predicted)

[3]

Refractive Index

1.5855 - 1.5875

[3]

CAS Number

3959-07-7

[LIE2]E31[4107]

Experimental Protocols for Physical

Characterization

Standardized methods are employed to determine the physical properties of chemical

compounds like (4-bromophenyl)methanamine. Below are detailed methodologies for key

experiments.

Melting Point Determination (Capillary Method)

e Objective: To determine the temperature range over which the solid (4-

bromophenyl)methanamine transitions to a liquid.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzylamine
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
https://www.echemi.com/products/pid_Seven29535-4-bromobenzylamine.html
https://www.thermofisher.com/order/catalog/product/350530250
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://www.echemi.com/products/pid_Seven29535-4-bromobenzylamine.html
http://www.chemical-suppliers.eu/enp/bromophenyl-methanamine-PX339290
https://www.sigmaaldrich.com/US/en/product/aldrich/479152
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.echemi.com/products/pid_Seven29535-4-bromobenzylamine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
http://www.chemical-suppliers.eu/enp/bromophenyl-methanamine-PX339290
https://www.sigmaaldrich.com/US/en/product/aldrich/479152
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
http://www.chemical-suppliers.eu/enp/bromophenyl-methanamine-PX339290
https://www.sigmaaldrich.com/US/en/product/aldrich/479152
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
http://www.chemical-suppliers.eu/enp/bromophenyl-methanamine-PX339290
https://www.sigmaaldrich.com/US/en/product/aldrich/479152
https://www.sigmaaldrich.com/JP/ja/product/aldrich/479152
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8751834_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=4-bromobenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8751834.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzylamine
http://www.chemical-suppliers.eu/enp/bromophenyl-methanamine-PX339290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Apparatus: Melting point apparatus (e.g., Thomas-Hoover or Mel-Temp), capillary tubes,
thermometer.

e Procedure:
o Asmall, dry sample of (4-bromophenyl)methanamine is finely powdered.
o The powdered sample is packed into a capillary tube to a height of 2-3 mm.
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

o The temperature at which the entire sample has melted is recorded as the final melting
point. The melting point is reported as this range.

Boiling Point Determination (Distillation Method)

o Objective: To determine the temperature at which the vapor pressure of liquid (4-
bromophenyl)methanamine equals the atmospheric pressure.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o A sample of (4-bromophenyl)methanamine is placed in the distillation flask along with
boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser.

o The sample is heated gently using the heating mantle.
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o As the liquid boils and the vapor rises, the temperature on the thermometer will increase
and then stabilize.

o The constant temperature at which the liquid condenses on the thermometer and drips
into the condenser is recorded as the boiling point.

o For vacuum distillation (as indicated for 110-112 °C at 30 mmHg), the apparatus is
connected to a vacuum source, and the pressure is maintained at the desired level.[3][7]

[8]

Density Determination (Pycnometer Method)

o Objective: To determine the mass per unit volume of (4-bromophenyl)methanamine.
o Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance.

e Procedure:

o

The empty pycnometer is weighed accurately.

o The pycnometer is filled with the liquid (4-bromophenyl)methanamine, ensuring no air
bubbles are present. The temperature is recorded.

o The filled pycnometer is weighed.

o The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.g., distilled water) at the same temperature.

o The pycnometer filled with the reference substance is weighed.

o The density of (4-bromophenyl)methanamine is calculated using the formula: Density =
(mass of sample / mass of reference substance) * density of reference substance

Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a
chemical sample such as (4-bromophenyl)methanamine.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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